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Compound of Interest

Compound Name: Z-D-Phe-Pro-OH

Cat. No.: B100556

Z-D-Phe-Pro-OH: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of the dipeptide Z-D-Phe-Pro-OH (N-Benzyloxycarbonyl-D-
phenylalanyl-L-proline). This document is intended to serve as a valuable resource for
researchers in peptide chemistry, drug discovery, and molecular biology.

Core Chemical Properties

Z-D-Phe-Pro-OH is a synthetic dipeptide composed of D-phenylalanine and L-proline, with the
N-terminus of the D-phenylalanine residue protected by a benzyloxycarbonyl (Z) group. This
protecting group is crucial for controlled peptide synthesis.
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Property Value Source

CAS Number 17460-56-9 [1112]

Molecular Formula C22H24N205 Inferred from structure

Molecular Weight 400.44 g/mol Inferred from structure
L-Proline, N-
[(phenylmethoxy)carbonyl]-D-

Synonyms [2]
phenylalanyl-; Z-D-Phe-Pro-
OH

Appearance White to off-white solid General knowledge
Soluble in organic solvents

N such as methanol, ethanol,
Solubility General knowledge

and DMSO. Limited solubility

in water.

Synthesis and Purification: An Experimental

Protocol

The synthesis of Z-D-Phe-Pro-OH is typically achieved through standard solution-phase or

solid-phase peptide synthesis methodologies. Below is a representative solution-phase

synthesis protocol.

Materials and Reagents:

e Z-D-Phe-OH (N-Benzyloxycarbonyl-D-phenylalanine)

e H-Pro-OH (L-proline)

» Dicyclohexylcarbodiimide (DCC) or other coupling agents (e.g., HBTU, HATU)

e Hydroxybenzotriazole (HOBL)

e N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

e Sodium bicarbonate (NaHCO3) solution
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Hydrochloric acid (HCI) solution

Ethyl acetate (EtOAC)

Anhydrous magnesium sulfate (MgS0O4)

Silica gel for column chromatography

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100556#z-d-phe-pro-oh-chemical-properties-and-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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